2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[2-(2-benzoyl-5-phenyl-3,4-dihydropyrazol-3-yl)phenoxy]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C29H29N3O3/c33-28(31-18-10-3-11-19-31)21-35-27-17-9-8-16-24(27)26-20-25(22-12-4-1-5-13-22)30-32(26)29(34)23-14-6-2-7-15-23/h1-2,4-9,12-17,26H,3,10-11,18-21H2
• InChI Key: YOKHOSBTEGYVFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)COC2=CC=CC=C2C3CC(=NN3C(=O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C29H29N3O3
• Molecular Weight: 467.6 g/mol
• CAS No.: 877818-49-0

Description

2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-(piperidin-1-yl)ethanone is a synthetic chemical compound designed for preclinical research and development. Its complex structure, featuring a dihydropyrazole core linked to a benzoyl group and a piperidine-containing ethanone moiety, is characteristic of scaffolds investigated for potential bioactive properties . The dihydropyrazole (pyrazoline) core is a privileged structure in medicinal chemistry, known to contribute to significant biological activities. Recent studies on similar pyrazoline derivatives have demonstrated potential antituberculosis effects, with some compounds showing activity comparable to standard treatments like isoniazid . Furthermore, such structures are frequently explored in oncology research; for instance, triarylimidazole and pyrazole derivatives have been developed as potent inhibitors of kinases like BRAF (V600E), a key target in melanoma and other cancers . The molecule's piperidine-ethanone side chain is a functional group observed in compounds targeting neurological pathways. Notably, clinical candidates like AMG 579, a potent inhibitor of phosphodiesterase 10A (PDE10A), incorporate similar 1-(piperidin-1-yl)ethanone motifs . PDE10A is a enzyme predominantly expressed in the brain, and its inhibition is a recognized strategy for investigating novel treatments for psychiatric and neurological disorders such as schizophrenia and Huntington's disease . This suggests that 2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-(piperidin-1-yl)ethanone may also possess utility in neuroscience-related research. The presence of the benzoyl and phenyl substituents may contribute to the molecule's ability to interact with hydrophobic pockets in protein targets, a common feature in many enzyme inhibitors . This product is intended for research and further characterization in a laboratory setting only. It is not for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Key Observations :

• Substituent Diversity: The target compound’s phenoxy-piperidinyl-ethanone group distinguishes it from analogues with simpler methanone or ethanone substituents (e.g., ). This moiety may enhance membrane permeability due to the piperidine ring’s basicity .
• Antimicrobial Activity: Compounds with electron-withdrawing groups (e.g., chloro in ) or fused aromatic systems (e.g., benzo[d][1,3]dioxolyl in ) show improved antimicrobial efficacy compared to unsubstituted pyrazolines . However, the target compound’s bulky phenoxy-piperidinyl group could sterically hinder interactions with microbial targets.

Physicochemical Properties

• The target compound’s phenoxy group may reduce solubility compared to hydroxylated analogues (e.g., ) .
• Crystallinity : Derivatives with hydrogen-bonding groups (e.g., hydroxy in ) form more stable crystal lattices, as evidenced by single-crystal X-ray diffraction data (R factor = 0.053 for ) . The target compound’s lack of polar groups may result in lower crystallinity.

Research Findings and Limitations

• Antimicrobial Potential: While structurally related compounds (e.g., ’s benzo[d][1,3]dioxolyl derivatives) inhibit Staphylococcus aureus (MIC = 8–16 µg/mL), the target compound’s activity remains unverified .
• Gaps in Data: No direct evidence addresses the target compound’s pharmacokinetics or toxicity. Comparative studies with piperazine-containing analogues (e.g., ’s patent compounds) are also lacking .